Cas no 736179-85-4 (1,3,6-Triazabicyclo[4.2.1]nonane(9CI))

1,3,6-Triazabicyclo[4.2.1]nonane(9CI) structure
736179-85-4 structure
Product Name:1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
CAS No:736179-85-4
MF:C6H13N3
MW:127.187520742416
CID:559725
PubChem ID:45087307
Update Time:2025-04-19

1,3,6-Triazabicyclo[4.2.1]nonane(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Triazabicyclo[4.2.1]nonane(9CI)
    • 1,4,6-triazabicyclo[4.2.1]nonane
    • 736179-85-4
    • SCHEMBL21569435
    • DTXSID40666063
    • 1,3,6-TRIAZABICYCLO[4.2.1]NONANE
    • Inchi: 1S/C6H13N3/c1-2-8-3-4-9(6-8)5-7-1/h7H,1-6H2
    • InChI Key: KPQPVUVFJQYJAA-UHFFFAOYSA-N
    • SMILES: N12CCNCN(CC1)C2

Computed Properties

  • Exact Mass: 127.111
  • Monoisotopic Mass: 127.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: -0.4

1,3,6-Triazabicyclo[4.2.1]nonane(9CI) Related Literature

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